Cas no 2137609-47-1 (Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate
• CAS No: 2137609-47-1
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 5820714
• PubChem ID: 165471269
• Update Time: 2025-05-23

Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137609-47-1
• tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate
• EN300-800139
• Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate

• Inchi： 1S/C16H32N2O2/c1-7-16(18(8-2)9-3)11-10-12-17(13-16)14(19)20-15(4,5)6/h7-13H2,1-6H3
• InChI Key： WSOXVVPHHZSDBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC)(C1)N(CC)CC)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate

Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate (CAS No. 2137609-47-1)

The compound Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate, identified by the CAS registry number 2137609-47-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tertiary butyl esters, which are widely used in various chemical applications due to their stability and reactivity. The structure of this molecule consists of a piperidine ring substituted with a diethylamino group at position 3, an ethyl group at the same position, and a tert-butyl ester group at position 1. This unique combination of substituents makes it a versatile compound with potential applications in drug design, polymer synthesis, and other advanced materials.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the diethylamino group in this compound introduces significant steric and electronic effects, which can influence its interaction with biological targets. For instance, research has shown that such substituents can enhance the binding affinity of molecules to certain receptors, making them promising candidates for drug discovery. Additionally, the tert-butyl ester group provides stability and solubility advantages, which are crucial for pharmacokinetic properties.

In terms of synthesis, Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. These methods leverage the reactivity of piperidine precursors and esterification techniques to achieve the desired product. The choice of synthesis pathway depends on factors such as yield optimization, cost-effectiveness, and scalability for industrial production.

One of the most intriguing aspects of this compound is its potential in polymer science. The piperidine ring structure can serve as a building block for constructing advanced polymers with tailored properties. For example, incorporating this compound into polymer backbones could lead to materials with enhanced mechanical strength or thermal stability. Recent advancements in polymer chemistry have demonstrated the feasibility of using such derivatives to create high-performance polymers for applications in electronics, automotive industries, and aerospace.

Beyond its chemical applications, Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate has also gained attention in biological studies. Researchers have explored its role as a bioisostere in drug design, where it can replace existing functional groups in molecules to improve their pharmacological profiles. This approach has shown promise in developing more effective therapeutic agents with reduced side effects.

In conclusion, Tert-butyl 3-(diethylamino)-3-ethylpiperidine-1-carboxylate (CAS No. 2137609-47-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more critical role in advancing technological and medical innovations.